N-propyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide
Description
N-propyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide, also known as TFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. TFB is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 481.5 g/mol.
Scientific Research Applications
Anti-Cancer Properties
The synthesis of 2,5-bis(2,2,2-trifluoroethoxy)benzoate derivatives has led to investigations into their anti-cancer potential. Researchers have explored their effects on cancer cell lines, assessing cytotoxicity and apoptosis induction. These compounds may interfere with cancer cell growth pathways, making them promising candidates for further study .
Anti-Diabetic Activity
Another area of interest is the compound’s potential as an anti-diabetic agent. Researchers have evaluated its effects on glucose metabolism, insulin sensitivity, and pancreatic function. By targeting key enzymes and receptors involved in diabetes, these derivatives could offer novel therapeutic options .
AURKA and VEGFR-2 Inhibition
In silico studies have revealed that certain 2,5-bis(2,2,2-trifluoroethoxy)benzoate derivatives exhibit inhibitory activity against AURKA (Aurora kinase A) and VEGFR-2 (vascular endothelial growth factor receptor 2). These kinases play crucial roles in cell division and angiogenesis, making them attractive targets for cancer therapy .
Molecular Docking and Dynamic Simulations
Researchers have performed molecular docking experiments to understand how these compounds interact with protein binding sites. Additionally, molecular dynamic simulations provide insights into their dynamic behavior within the binding pocket. Such computational studies enhance our understanding of their mode of action .
ADMET Properties
Assessment of ADMET properties (chemical absorption, distribution, metabolism, excretion, and toxicity) is essential for drug development. Most synthesized 2,5-bis(2,2,2-trifluoroethoxy)benzoate derivatives adhere to Lipinski’s rule of 5, suggesting favorable pharmacokinetic profiles .
Future Research Directions
As we continue to explore the applications of this compound, it’s crucial to consider its potential beyond cancer and diabetes. Researchers should investigate its effects on other diseases, explore novel delivery methods, and optimize its chemical structure for improved efficacy and safety.
properties
IUPAC Name |
N-propyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15F6NO3/c1-2-5-21-12(22)10-6-9(23-7-13(15,16)17)3-4-11(10)24-8-14(18,19)20/h3-4,6H,2,5,7-8H2,1H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AIVZOTITOJYIDM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=C(C=CC(=C1)OCC(F)(F)F)OCC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15F6NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-propyl-2,5-bis(2,2,2-trifluoroethoxy)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-{2-[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]ethyl}prop-2-enamide](/img/structure/B2674002.png)
![2-[3-Oxo-4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl]sulfonylbenzonitrile](/img/structure/B2674004.png)
![7-Fluoro-2-methyl-3-[[1-[5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]methyl]quinazolin-4-one](/img/structure/B2674010.png)
![N-([2,3'-bipyridin]-5-ylmethyl)pyrazine-2-carboxamide](/img/structure/B2674011.png)
![(1S,9S)-11-[(2S)-2-Amino-4-methylpentanoyl]-7,11-diazatricyclo[7.3.1.0,2,7]trideca-2,4-dien-6-one](/img/structure/B2674014.png)
![(E)-methyl 5-(4-(dimethylamino)phenyl)-2-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B2674015.png)
![2-[4-(Cyanomethoxy)phenyl]acetic acid](/img/structure/B2674016.png)
